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An In-depth Technical Guide to 2-aminopropane-1,3-diol Hydrochloride

This guide provides a comprehensive technical overview of 2-aminopropane-1,3-diol
hydrochloride, a versatile chemical compound with significant applications in pharmaceutical

synthesis and biochemical research. Designed for researchers, scientists, and drug

development professionals, this document delves into the core chemical properties, synthesis,

analytical characterization, and practical applications of this important molecule, grounding all

information in established scientific principles and methodologies.

Core Introduction and Significance
2-Aminopropane-1,3-diol, commonly known by its trivial name Serinol, is a prochiral organic

compound structurally similar to the amino acid serine.[1][2] Its hydrochloride salt, 2-
aminopropane-1,3-diol hydrochloride, is the acid addition product that enhances stability

and modifies the physicochemical properties of the parent amine, making it suitable for various

applications. This compound serves as a critical intermediate and building block in the

synthesis of a wide array of fine chemicals and active pharmaceutical ingredients (APIs).[3]

In the pharmaceutical landscape, the serinol backbone is integral to the structure of several

notable drugs. It is a precursor for the antibiotic chloramphenicol, non-ionic X-ray contrast

agents like iopamidol, and immunomodulating drugs such as Fingolimod, which is used in the

treatment of multiple sclerosis.[2][4][5] Its derivatives are also explored in polymer chemistry for

the synthesis of functional monomers.[6] Biologically, serinol derivatives are fundamental
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components of sphingolipids and act as second messengers in cellular signaling pathways,

highlighting the compound's relevance in biochemical studies.[1][7]

Physicochemical Properties
Understanding the fundamental physicochemical properties of 2-aminopropane-1,3-diol
hydrochloride is paramount for its effective handling, characterization, and application. The

protonation of the amino group to form the hydrochloride salt significantly influences its

solubility and stability.

The chemical structure consists of a propane backbone with hydroxyl groups at positions 1 and

3, and an ammonium group at position 2, balanced by a chloride counter-ion.

Caption: Chemical Structure of 2-aminopropane-1,3-diol Hydrochloride

Table 1: Key Physicochemical Properties

Property Value Source(s)

Synonyms
Serinol hydrochloride, DL-

Serinol hydrochloride
[3][8]

CAS Number
534-03-2 (for free base,

Serinol)
[9][10]

Molecular Formula C₃H₁₀ClNO₂ [11]

Molecular Weight 127.57 g/mol [11]

Appearance
White to off-white crystalline

powder or lumps
[12][13]

Melting Point 51-57°C (for free base) [3][13]

Solubility Soluble in water and alcohol [3][8]

Stability
Stable under normal

conditions; hygroscopic
[1][3]
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Note: The CAS number typically refers to the free base, Serinol. The hydrochloride salt is a

distinct entity often prepared in situ or isolated as a separate product.

The hygroscopic nature of this compound necessitates storage in a dry, inert atmosphere to

prevent moisture absorption, which could affect its purity and handling characteristics.[3][14]

Synthesis and Purification
The industrial production of 2-aminopropane-1,3-diol hydrochloride typically involves a two-

stage process: the synthesis of the free base, Serinol, followed by its conversion to the

hydrochloride salt. The choice of synthetic route is often dictated by the availability of starting

materials, scalability, and desired purity.

Synthesis of Serinol (Free Base)
Several routes to Serinol have been established. A common and historically significant method

involves the catalytic reduction of 2-nitro-1,3-propanediol.[5][15] This nitro-diol intermediate is

itself synthesized from nitromethane and formaldehyde via a Henry Reaction.[15][16]

Workflow for Synthesis via Nitromethane:

Henry Reaction: Nitromethane is reacted with formaldehyde in the presence of a base (e.g.,

NaOH) to form tris(hydroxymethyl)nitromethane, which is then converted to 2-nitro-1,3-

propanediol.[16]

Catalytic Reduction: The resulting 2-nitro-1,3-propanediol is catalytically hydrogenated using

catalysts like Raney Nickel or Palladium on Carbon (Pd/C) to yield Serinol.[5]

An alternative patented process involves the reaction of 1,3-dimethoxy-isopropyl chloride with

ammonia to form 1,3-dimethoxy-isopropylamine, which is then hydrolyzed with aqueous

hydrochloric acid to produce Serinol.[15][17]

Conversion to Hydrochloride Salt
The conversion of the free base Serinol to its hydrochloride salt is a straightforward acid-base

reaction. This step is crucial for purification, as the salt often exhibits better crystallinity and

lower solubility in organic solvents than the free base, facilitating its isolation.
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Protocol for Hydrochloride Salt Formation:

Dissolve the crude Serinol free base in a suitable alcohol solvent, such as methanol or

ethanol.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of concentrated hydrochloric acid or introduce

anhydrous HCl gas.

The 2-aminopropane-1,3-diol hydrochloride will precipitate out of the solution.

The solid product is then collected by filtration, washed with a cold, non-polar solvent (e.g.,

diethyl ether) to remove impurities, and dried under vacuum.[11][16]
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Caption: General Synthesis & Purification Workflow

Analytical Characterization
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Rigorous analytical characterization is essential to confirm the identity, purity, and quality of 2-
aminopropane-1,3-diol hydrochloride. A multi-technique approach is employed, combining

spectroscopic and chromatographic methods.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

structural elucidation.[18][19][20]

¹H NMR: The spectrum would show characteristic signals for the methine proton (CH-N),

the diastereotopic methylene protons (CH₂-O), and the exchangeable protons of the

hydroxyl (-OH) and ammonium (-NH₃⁺) groups.

¹³C NMR: The spectrum would display distinct signals for the two carbon environments:

the methine carbon bonded to the nitrogen and the two equivalent methylene carbons

bonded to the oxygen atoms.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.

Expected peaks include a broad O-H stretch from the hydroxyl groups, N-H stretching from

the ammonium group, and C-O stretching.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the cation (the free

base).[21] Electron ionization (EI) would typically show a fragment pattern corresponding to

the Serinol structure.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing

purity. A suitable method, often involving a reversed-phase column, can separate the main

compound from synthesis-related impurities.

Ion Exchange Chromatography: This technique can be used for the purification and analysis

of the amino alcohol, separating it from other components in a mixture.[11]

Other Methods
Elemental Analysis: Confirms the empirical formula (C₃H₁₀ClNO₂) by determining the

percentage composition of carbon, hydrogen, nitrogen, chlorine, and oxygen.[11]
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Titration: The purity (assay) of the final product can be determined by non-aqueous acid-

base titration.[13]
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Caption: Analytical Workflow for Quality Control

Applications in Research and Drug Development
The utility of 2-aminopropane-1,3-diol and its hydrochloride salt stems from its bifunctional

nature, containing both amine and diol functionalities. This makes it a versatile platform for

chemical synthesis.

Pharmaceutical Intermediate: It is a key building block for complex APIs. Its prochiral nature

allows for the creation of specific stereoisomers, which is critical in modern drug design. Its

use in the synthesis of the immunosuppressant Fingolimod is a prime example of its

importance in medicine.[4][22]
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Contrast Media: The serinol structure is incorporated into non-ionic X-ray contrast agents like

Iopamidol, which are used extensively in medical imaging.[2]

Biochemical Research: As a structural analog of serine and a component of sphingolipids,

serinol and its derivatives are used in studies related to cellular signaling, phospholipid

biosynthesis, and neurotransmitter synthesis.[7]

Polymer and Materials Science: The diol functionality allows it to be used in the preparation

of polyesters and other polymers, which may have biomedical applications.[1][6] It can also

be used to create functional cyclic carbonate monomers for polymerization.[6]

Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols must be followed when handling 2-

aminopropane-1,3-diol and its hydrochloride salt.

Table 2: Safety and Handling Guidelines
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Aspect Recommendation Source(s)

GHS Hazards
Causes severe skin burns and

eye damage.
[10][23][24]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection (safety goggles or

face shield).

[23][25]

Handling

Handle in a well-ventilated

area or in a closed system.

Avoid dust formation. Wash

hands thoroughly after

handling.

[14][23][25]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store under

an inert atmosphere due to its

hygroscopic nature.

[3][14][25]

First Aid

In case of skin contact, wash

with plenty of soap and water.

For eye contact, rinse

cautiously with water for

several minutes. If inhaled,

move to fresh air. Seek

immediate medical attention

for significant exposure.

[23][25]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

state, and federal regulations.

[23]

Conclusion
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2-aminopropane-1,3-diol hydrochloride is more than a simple chemical; it is a fundamental

building block that enables significant advancements in medicine and materials science. Its

straightforward synthesis, well-defined properties, and versatile reactivity make it an invaluable

tool for researchers and developers. A thorough understanding of its chemistry, from synthesis

and purification to analytical characterization and safe handling, is essential for harnessing its

full potential in creating novel therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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